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Introduction

N-nitrosamines are a class of compounds classified as probable human carcinogens.[1][2][3]
Their presence in pharmaceutical products, even at trace levels, is a significant safety concern
for regulatory agencies and manufacturers.[2][3][4] N-Nitroso-Vildagliptin is a potential
nitrosamine impurity of Vildagliptin, an oral anti-diabetic drug.[5][6] As a Nitrosamine Drug
Substance-Related Impurity (NDSRI), its levels in the final drug product must be strictly
controlled to ensure patient safety.[7][8]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have issued stringent guidelines for the control of nitrosamine
impurities in human drugs.[1][4][7] These guidelines necessitate the development of highly
sensitive and validated analytical methods for the detection and quantification of such
impurities.[9] The use of a certified reference material (CRM) is paramount for ensuring the
accuracy and reliability of these analytical measurements. This application note provides a
detailed protocol for the quantification of N-Nitroso-Vildagliptin in pharmaceutical samples
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using a CRM and a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
method.[5][6]

Quantitative Data Summary

The following tables summarize the key performance characteristics of the described LC-
MS/MS method for the quantification of N-Nitroso-Vildagliptin, demonstrating its suitability for
trace-level analysis.

Table 1: Method Detection and Quantification Limits

Parameter Value (ppm)
Limit of Detection (LOD) 0.44[5][6]
Limit of Quantification (LOQ) 1.46[5][6]

Table 2: Linearity and Range

Range (ppb) Correlation Coefficient (r?)

0.97-15.41 >0.99

Data adapted from similar nitrosamine quantification methods.[1]

Table 3: Precision (Repeatability)

Concentration Level Mean Recovery (%) RSD (%)
LOQ 98.5 <15
100% of Specification Limit 101.2 <10
150% of Specification Limit 99.8 <10

Data adapted from similar nitrosamine quantification methods.[1]

Table 4: Accuracy (Spike Recovery)
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Spiked Level Mean Recovery (%)
LOQ 95 - 105
100% of Specification Limit 98 - 102
150% of Specification Limit 97 -103

Data adapted from similar nitrosamine quantification methods.[1]

Experimental Protocols

This section outlines the detailed methodology for the quantification of N-Nitroso-Vildagliptin

using a certified reference material.

Materials and Reagents

» N-Nitroso-Vildagliptin Certified Reference Material (CRM)

« Vildagliptin Drug Substance/Product for analysis

e LC-MS grade Acetonitrile

e LC-MS grade Methanol

e LC-MS grade Water

¢ Ammonium Acetate

e Formic Acid

o Volumetric flasks, pipettes, and other standard laboratory glassware

e Syringe filters (e.g., 0.22 um PVDF)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole

tandem mass spectrometer (LC-MS/MS) is required.
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Table 5: LC-MS/MS Instrument Parameters

Parameter

Recommended Setting

Liquid Chromatography

Column

C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 um)

Mobile Phase A

5 mM Ammonium Acetate in Water with 0.1%

Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min
Injection Volume 5puL
Column Temperature 40 °C

Mass Spectrometry

lonization Mode

Electrospray lonization (ESI), Positive

Precursor lon (m/z)

333.2

Product lon (m/z)

206.1

Collision Energy

Optimized for the specific instrument

Dwell Time

100 ms

Standard Solution Preparation

» CRM Stock Solution (e.g., 100 pg/mL): Accurately weigh a suitable amount of N-Nitroso-

Vildagliptin CRM and dissolve it in a known volume of methanol.

» Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with a suitable diluent (e.g., 50:50 Methanol:Water) to cover the

desired calibration range (e.g., from LOQ to 150% of the specification limit).

Sample Preparation
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» Drug Substance: Accurately weigh approximately 100 mg of the Vildagliptin drug substance
into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

» Drug Product (Tablets): Weigh and finely powder a representative number of tablets.
Accurately weigh a portion of the powder equivalent to 100 mg of Vildagliptin and transfer it
to a 10 mL volumetric flask. Add the diluent, sonicate for 15 minutes to ensure complete
dissolution of the active ingredient, and then dilute to volume.

« Filtration: Filter the prepared sample solution through a 0.22 um syringe filter before injection
into the LC-MS/MS system.

Data Analysis and Quantification

e Generate a calibration curve by plotting the peak area of N-Nitroso-Vildagliptin against the
concentration of the working standard solutions.

e Perform a linear regression analysis of the calibration curve. The correlation coefficient (r?)
should be > 0.99.

» Quantify the amount of N-Nitroso-Vildagliptin in the sample preparations by interpolating
their peak areas from the calibration curve.

o Calculate the final concentration of N-Nitroso-Vildagliptin in the original sample, expressed
in parts per million (ppm).

Visualizations
Experimental Workflow for N-Nitroso-Vildagliptin
Quantification
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Caption: Experimental workflow for N-Nitroso-Vildagliptin quantification.
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Caption: Nitrosamine impurity risk assessment and control strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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